1-Butyl-3-(trifluoromethyl)-1H-pyrazole-5-carbaldehyde
Description
1-Butyl-3-(trifluoromethyl)-1H-pyrazole-5-carbaldehyde (1-BTMPC) is a trifluoromethylated pyrazole-based carbaldehyde used in a variety of scientific research applications. It is a versatile compound that can be used to synthesize various derivatives and has been used in a number of biochemical and physiological studies. This article will discuss the synthesis method of 1-BTMPC, its scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions.
Scientific Research Applications
Electrochemical Actuators and Conductive Materials
1-Butyl-3-(trifluoromethyl)-1H-pyrazole-5-carbaldehyde (referred to as BMITFSI) has been studied for its impact on cellulose-based materials. Researchers have blended BMITFSI with cellulose using a solution blending technique. The resulting composite exhibits enhanced electromechanical properties, including an eightfold increase in bending displacement compared to pristine cellulose. Additionally, AC conductivity improves upon blending with BMITFSI .
Ionic Liquids and Smart Materials
Ionic liquids, especially those containing bis(trifluoromethylsulfonyl)imide (TFSI¯), have garnered attention due to their unique properties. BMITFSI, a room-temperature ionic liquid, possesses advantages such as nonvolatility, high stability, and high conductivity. Researchers explore its use in biopolymers, molecular self-assemblies, and actuators. The immiscibility of BMITFSI in water further contributes to its suitability for various applications .
Lithium-Ion Batteries
BMITFSI falls into the class of electrolytic materials used in lithium-ion battery fabrication. These batteries consist of an anode, cathode, and electrolyte. BMITFSI contributes to the charge-discharge cycle, making it relevant in energy storage research .
Characterization Techniques
Researchers employ BMITFSI in various characterization techniques. For instance, cyclic voltammetry (CV) is commonly used to evaluate the performance of different samples and devices. BMITFSI-containing systems can be studied using CV to understand their behavior .
Thermodynamic Properties
Studies have investigated the thermodynamic properties of mixtures containing BMITFSI and primary alcohols (methanol to 1-nonanol). These properties include density, viscosity, and electrical conductivity. Understanding these interactions aids in designing novel materials and optimizing their performance .
properties
IUPAC Name |
2-butyl-5-(trifluoromethyl)pyrazole-3-carbaldehyde |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H11F3N2O/c1-2-3-4-14-7(6-15)5-8(13-14)9(10,11)12/h5-6H,2-4H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GFMCLFJSIVQJCR-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCN1C(=CC(=N1)C(F)(F)F)C=O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H11F3N2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
220.19 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-Butyl-3-(trifluoromethyl)-1H-pyrazole-5-carbaldehyde | |
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